Cas no 1805376-14-0 (Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805376-14-0
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4873737
• Update Time: 2025-05-26

Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)6-4-15-8(9(13)14)7(12)5(6)3-11/h4,9H,2-3H2,1H3
• InChI Key： VKOGDUWWKWTSQR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=NC=C1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate

Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate, with CAS No. 1805376-14-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple halogenated groups, making it a valuable substrate for various chemical transformations and applications.

The molecular structure of Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate is notable for its intricate arrangement of functional groups. The pyridine ring serves as the central framework, with substituents at positions 2, 3, and 4. At position 2, a difluoromethyl group (-CF₂H) is attached, introducing electron-withdrawing effects that influence the compound's reactivity. At position 3, a chlorine atom is present, further modulating the electronic properties of the molecule. Additionally, position 4 bears a bromomethyl group (-CH₂Br), which introduces both halogenation and potential sites for nucleophilic substitution reactions. The carboxylic acid ester group at position 5 (ethoxycarbonyl) adds to the compound's versatility in chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique combination of halogenated groups makes it an ideal candidate for exploring bioisosterism and pharmacophore modeling. For instance, researchers have investigated the role of difluoromethyl and bromomethyl groups in modulating the bioavailability and selectivity of drug candidates. These findings suggest that Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate could serve as a lead compound in the design of next-generation therapeutics targeting specific cellular pathways.

In the realm of materials science, this compound has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple halogen atoms provides opportunities for metal coordination, while the ester group facilitates self-assembling properties. Recent experiments have demonstrated that derivatives of this compound can form highly porous MOFs with applications in gas storage and catalysis.

From a synthetic perspective, Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate is typically synthesized through multi-step processes involving halogenation and substitution reactions. The synthesis begins with the preparation of a pyridine derivative, followed by sequential introduction of chlorine and bromine atoms at specific positions. The incorporation of the difluoromethyl group is achieved through nucleophilic substitution or electrophilic fluorination techniques. Finally, the carboxylic acid esterification step ensures compatibility with downstream applications.

One area where this compound has shown particular promise is in agrochemicals. Its ability to act as an intermediate in pesticide synthesis has been explored in recent studies. The presence of multiple halogen atoms enhances its stability against metabolic degradation in soil and plants, making it a potential candidate for developing environmentally friendly pest control agents.

Moreover, Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate has been utilized as a building block in click chemistry reactions. Its brominated methyl group serves as an efficient site for copper-catalyzed azide–alkyne cycloaddition (CuAAC), enabling rapid assembly of complex molecular architectures. This property has been leveraged in drug discovery programs to construct libraries of bioactive molecules with diverse structural motifs.

In terms of spectroscopic characterization, this compound exhibits distinct signals in nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses due to its unique substituent pattern. For example, the difluoromethyl group produces characteristic splitting patterns in proton NMR, while bromine atoms contribute to distinct signals in carbon NMR spectra. These features facilitate precise identification and quality control during synthesis and purification processes.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate to enhance yield and reduce costs. Green chemistry approaches are being explored to minimize waste generation and improve sustainability in its production. Additionally, efforts are underway to investigate its biodegradation pathways to assess its environmental impact when used in agrochemicals or other industrial applications.

In conclusion, Ethyl 4-(bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-carboxylate stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its complex structure endows it with unique chemical properties that make it an invaluable tool for researchers seeking to push the boundaries of organic synthesis and materials development.